Cas no 2243798-59-4 (N1-Ethyl-N2-ethane-1,2-diamine Blonanserin)

• Product Name: N1-Ethyl-N2-ethane-1,2-diamine Blonanserin
• CAS No: 2243798-59-4
• MF: C₂₁H₂₈FN₃
• MW: 341.465528488159
• CID: 5506707
• Update Time: 2025-10-18

N1-Ethyl-N2-ethane-1,2-diamine Blonanserin Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N1-ethyl-N2-[4-(4-fluorophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl]-
• N1-Ethyl-N2-ethane-1,2-diamine Blonanserin
• N1-ethyl-N2-(4-(4-fluorophenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)ethane-1,2-diamine hydrochloride

• Inchi： 1S/C21H28FN3/c1-2-23-13-14-24-21-15-19(16-9-11-17(22)12-10-16)18-7-5-3-4-6-8-20(18)25-21/h9-12,15,23H,2-8,13-14H2,1H3,(H,24,25)
• InChI Key： PMXBJIDSAWECTE-UHFFFAOYSA-N
• SMILES： C(NCC)CNC1N=C2CCCCCCC2=C(C2=CC=C(F)C=C2)C=1

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 513.8±50.0 °C(Predicted)
• pka: 9.75±0.19(Predicted)

Additional information on N1-Ethyl-N2-ethane-1,2-diamine Blonanserin

Comprehensive Overview of N1-Ethyl-N2-ethane-1,2-diamine Blonanserin (CAS No. 2243798-59-4)

In the realm of pharmaceutical research and development, N1-Ethyl-N2-ethane-1,2-diamine Blonanserin (CAS No. 2243798-59-4) has garnered significant attention due to its unique chemical properties and potential therapeutic applications. This compound, often referred to in scientific literature as a derivative of Blonanserin, is a subject of interest for researchers exploring novel treatments for neurological and psychiatric conditions. Its molecular structure, characterized by the N1-Ethyl-N2-ethane-1,2-diamine moiety, offers a promising avenue for drug design and optimization.

The growing demand for innovative mental health solutions has propelled compounds like N1-Ethyl-N2-ethane-1,2-diamine Blonanserin into the spotlight. With increasing searches for "next-generation antipsychotics" and "advanced neuropharmacology compounds," this compound aligns with current trends in precision medicine. Researchers are particularly intrigued by its potential to address unmet medical needs in disorders such as schizophrenia and bipolar disorder, where existing therapies often fall short in terms of efficacy or side effect profiles.

From a chemical perspective, CAS No. 2243798-59-4 represents an important intermediate in the synthesis of more complex pharmaceutical agents. The ethane-1,2-diamine component contributes to its unique binding characteristics with various neurotransmitter receptors, making it a valuable tool for studying receptor-ligand interactions. This has led to numerous inquiries about "diamine-based drug development" and "receptor-specific pharmaceutical compounds" in academic and industrial research circles.

The pharmacological profile of N1-Ethyl-N2-ethane-1,2-diamine Blonanserin continues to be elucidated through preclinical studies. Early findings suggest it may offer advantages in terms of receptor selectivity compared to traditional antipsychotic medications. This has sparked interest in queries such as "improved D2 receptor modulators" and "novel dopamine-serotonin system regulators," reflecting the compound's potential to revolutionize treatment approaches for complex neuropsychiatric conditions.

In the context of drug discovery, the synthesis and characterization of CAS 2243798-59-4 have become important benchmarks for developing more effective CNS-active compounds. Pharmaceutical chemists are particularly interested in its structural features that may contribute to enhanced blood-brain barrier penetration - a frequent search topic among professionals looking for "brain-targeted drug delivery systems" and "CNS pharmacokinetic optimization."

The safety profile of N1-Ethyl-N2-ethane-1,2-diamine Blonanserin derivatives is another area of active investigation, with researchers examining potential metabolic pathways and drug-drug interaction profiles. This aligns with current pharmaceutical industry priorities regarding "predictive toxicology models" and "ADME optimization strategies," making the compound relevant to contemporary drug development discussions.

As the scientific community continues to explore the full potential of 2243798-59-4, its applications may extend beyond traditional psychiatric treatments. Emerging research directions include investigating its role in neurodegenerative diseases and cognitive enhancement, topics that frequently appear in searches for "neuroprotective agents" and "cognitive function modulators." The versatility of this chemical entity makes it a valuable asset in multiple therapeutic areas.

Quality control and analytical method development for N1-Ethyl-N2-ethane-1,2-diamine Blonanserin have become important considerations for pharmaceutical manufacturers. This has led to increased interest in "HPLC analysis of diamine derivatives" and "spectroscopic characterization of complex amines," demonstrating the compound's significance in analytical chemistry applications as well.

The intellectual property landscape surrounding CAS No. 2243798-59-4 and related compounds continues to evolve, with patent searches revealing growing interest in this chemical space. Legal professionals and researchers alike are tracking developments in this area, particularly regarding "pharmaceutical composition patents" and "novel chemical entity protection strategies."

Looking ahead, N1-Ethyl-N2-ethane-1,2-diamine Blonanserin represents an exciting frontier in medicinal chemistry. Its study contributes to our broader understanding of structure-activity relationships in CNS-active compounds, while offering potential pathways to more effective and better-tolerated therapeutic options for challenging neurological conditions.